4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone

• Molecular Formula: C9H10N4O3S
• Molecular Weight: 254.27 g/mol
• IUPAC Name: [(E)-(4-methoxy-3-nitrophenyl)methylideneamino]thiourea
• InChI: InChI=1S/C9H10N4O3S/c1-16-8-3-2-6(4-7(8)13(14)15)5-11-12-9(10)17/h2-5H,1H3,(H3,10,12,17)/b11-5+
• InChI Key: WIARQFBMZHJYJL-VZUCSPMQSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=S)N)[N+](=O)[O-]
• SMILES: COC1=C(C=C(C=C1)C=NNC(=S)N)[N+](=O)[O-]

Description

4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone, also known as MNBT, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiosemicarbazone derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. 4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone has been shown to inhibit the activity of tyrosinase, which is involved in the production of melanin, and carbonic anhydrase, which is involved in the regulation of pH in various tissues. 4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone has been shown to exhibit various biochemical and physiological effects, including antitumor, antiviral, and antibacterial activities. It has also been shown to inhibit the activity of certain enzymes, such as tyrosinase and carbonic anhydrase. 4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, 4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone has been shown to exhibit antioxidant activity, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone has several advantages for lab experiments, including its ease of synthesis and its potential applications in various fields. However, there are also limitations to its use, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone, including the development of new drugs based on its structure, the investigation of its potential applications in environmental science, and the study of its mechanism of action. Additionally, further research is needed to determine the optimal dosage and toxicity of 4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone, as well as its potential side effects.

Synthesis Methods

4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone can be synthesized using various methods, including the reaction of 4-methoxy-3-nitrobenzaldehyde with thiosemicarbazide in the presence of a catalyst. The reaction is carried out under reflux in ethanol, and the product is obtained as a yellow crystalline solid. Other methods of synthesis include the reaction of 4-methoxy-3-nitrobenzaldehyde with thiosemicarbazide in the presence of a base, such as sodium hydroxide, or the reaction of 4-methoxy-3-nitrobenzaldehyde with thiosemicarbazone in the presence of a reducing agent, such as sodium borohydride.

Scientific Research Applications

4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science. It has been shown to exhibit antitumor, antiviral, and antibacterial activities, making it a potential candidate for the development of new drugs. 4-Methoxy-3-nitrobenzaldehyde thiosemicarbazone has also been studied for its ability to inhibit the activity of certain enzymes, such as tyrosinase and carbonic anhydrase, which are involved in various physiological processes.